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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424

Essential Safety and Handling Guide for Acid
Orange 74

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of

Acid Orange 74, an azo dye. Adherence to these procedures is essential for ensuring
laboratory safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)

Acid Orange 74 is a dark orange powder that is soluble in water.[1][2][3] It is harmful if
swallowed and can cause irritation to the eyes, skin, and respiratory tract.[1] Therefore,
stringent safety measures, including the use of appropriate personal protective equipment
(PPE), are mandatory.

Engineering Controls:

o Always handle Acid Orange 74 in a well-ventilated area, preferably within a chemical fume
hood.[1]

o Ensure that a safety shower and eyewash station are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive suite of PPE is required to minimize

exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US)
standards. A face shield should
be worn in addition to goggles

when there is a splash hazard.

Protects against dust particles
and splashes that can cause

eye irritation and inflammation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or rubber). Gloves
should be inspected before
use and changed immediately

if contaminated.

Prevents skin contact, which

can lead to irritation.

Body Protection

Alab coat, long pants, and
closed-toe shoes are the
minimum requirements.
Consider a chemically resistant
apron or coveralls for larger

quantities.

Protects skin from accidental

spills and contamination.

Respiratory Protection

An approved respirator should
be worn, especially when
handling the powder outside of
a fume hood, to prevent

inhalation of dust.

Minimizes the risk of

respiratory tract irritation.

Occupational Exposure Limits

Currently, there are no established specific occupational exposure limits (e.g., PEL, TLV) for

Acid Orange 74 from major regulatory agencies such as OSHA or ACGIH. Given the potential

for irritation, it is crucial to minimize exposure through the consistent use of the engineering

controls and PPE outlined above.
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Operational Plan for Handling Acid Orange 74

A systematic approach to handling Acid Orange 74 is crucial for safety. The following workflow
provides a step-by-step guide from preparation to post-handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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